Cas no 1638643-13-6 (tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate)

• Product Name: tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• CAS No: 1638643-13-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31
• CID: 5265425
• PubChem ID: 75502883
• Update Time: 2026-03-09

tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,5S,7s)-rel-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• TERT-BUTYL (ENDO-9-OXO-3-OXABICYCLO[3.3.1]NONAN-7-YL)CARBAMATE
• Rel-tert-butyl ((1R,5S,7r)-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl)carbamate
• tert-butyl N-[(1R,5S)-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate
• endo-7-(Boc-amino)-9-oxo-3-oxabicyclo[3.3.1]nonane
• Z1650033856
• F93815
• 1638643-13-6
• EN300-134329
• AKOS034801439
• MFCD31705805

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10-4-8-6-17-7-9(5-10)11(8)15/h8-10H,4-7H2,1-3H3,(H,14,16)/t8-,9+,10-
• InChI Key： TVMTXDMYDNVSSR-ILWJIGKKSA-N
• SMILES： N([C@H]1C[C@H]2COC[C@H](C2=O)C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate

Comprehensive Overview of tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1638643-13-6)

The compound tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1638643-13-6) is a specialized organic molecule with a unique bicyclic structure, combining a carbamate group with a 3-oxabicyclo[3.3.1]nonane scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of complex bioactive molecules. The presence of the tert-butyl group enhances its stability, while the endo-9-oxo functionality introduces reactivity for further derivatization. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for bicyclic compounds like tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate has surged, driven by their versatility in medicinal chemistry. The compound’s 3-oxabicyclo[3.3.1]nonane core is particularly noteworthy, as it mimics natural product frameworks often found in biologically active molecules. This has led to its exploration in the development of enzyme inhibitors, receptor modulators, and catalytic agents. Its CAS No. 1638643-13-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

One of the key advantages of tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate is its compatibility with modern green chemistry principles. Researchers are optimizing its synthesis to minimize waste and reduce energy consumption, aligning with global sustainability goals. The compound’s carbamate moiety also makes it a candidate for prodrug design, where controlled release of active pharmaceutical ingredients is desired. These attributes have sparked discussions in forums and publications, with many asking, “How can this compound be used in targeted drug delivery systems?”

From a technical perspective, the tert-butyl protecting group in tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate offers synthetic flexibility. It can be selectively removed under mild conditions, enabling further functionalization of the molecule. This feature is critical for constructing heterocyclic libraries in high-throughput screening. Additionally, the compound’s oxabicyclic structure is being studied for its potential in asymmetric catalysis, a hot topic in organic chemistry. Questions like “What are the stereoselective applications of this compound?” are common in research circles.

In summary, tert-butyl N-[endo-9-oxo-3-oxabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1638643-13-6) represents a multifaceted tool for chemists. Its structural complexity, combined with its adaptability to sustainable synthesis and drug development, ensures its continued prominence in scientific literature. As interest in bicyclic scaffolds grows, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.